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Compound of Interest

Compound Name: Aktiferrin

Cat. No.: B1202359

Anwendungsgebiet: Optimierung von Zellkulturmedien zur Steigerung von Zellwachstum,
Viabilitat und Produktivitat in der biopharmazeutischen Forschung und Produktion.

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung

Eisen ist ein essentielles Spurenelement fir das Wachstum und den Metabolismus von
Saugetierzellen.[1][2][3] Es ist ein kritischer Kofaktor fur zahlreiche Enzyme, die an der DNA-
Synthese, dem zellularen Energiestoffwechsel und der Zellatmung beteiligt sind.[4] In der
biopharmazeutischen Produktion, insbesondere bei der Kultivierung von CHO-Zellen (Chinese
Hamster Ovary) zur Herstellung monoklonaler Antikérper (mAbs), hat sich gezeigt, dass eine
adaquate Eisensupplementierung die Produktivitat signifikant steigern kann.[1][5][6]

Aktiferrin ist ein pharmazeutisches Praparat, das Eisen(ll)-sulfat enthalt. Obwohl Aktiferrin
selbst nicht direkt in Zellkulturprotokollen zitiert wird, kann sein aktiver Bestandteil, Eisen(ll)-
sulfat, als Eisenergénzung in Zellkulturmedien verwendet werden.[4][7][8][9] Diese
Applikationshinweise beschreiben die Rolle von Eisen in der Saugetierzellkultur und stellen
Protokolle zur Supplementierung mit Eisenverbindungen wie Eisen(ll)-sulfat zur Verfiigung.

Die duale Rolle von Eisen in der Zellkultur

Eisen ist fur Sdugetierzellen sowohl essentiell als auch potenziell toxisch.
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Essentielle Funktionen: Eisen ist ein zentraler Bestandteil von Hamproteinen und Eisen-
Schwefel-Clustern, die fur den Elektronentransport in den Mitochondrien und somit flr die
zellulare Energiegewinnung unerlasslich sind.[1] Ein Eisenmangel kann den Zellzyklus
blockieren oder Apoptose ausldosen.[2]

Toxizitat und oxidativer Stress: Freies Eisen, insbesondere in seiner zweiwertigen Form
(Fe?*), kann an den Fenton- und Haber-Weiss-Reaktionen teilnehmen.[1] Diese Reaktionen
erzeugen hochreaktive Sauerstoffspezies (ROS), die zu oxidativem Stress fuhren. Oxidativer
Stress kann Proteine, Lipide und DNA schadigen, was die Produktqualitat beeintrachtigen
und zum Zelltod fuhren kann.[1][5][6]

Aufgrund dieser dualen Rolle ist die kontrollierte Zufuhr von Eisen in einer bioverfigbaren und

nicht-toxischen Form entscheidend fir eine erfolgreiche Zellkultur. In der Natur wird dieser

Transport durch das Protein Transferrin reguliert, das Eisen bindet und tGiber spezifische

Rezeptoren an die Zellen abgibt.[10][11][12] In serumfreien Medien, die in der modernen

biopharmazeutischen Produktion Standard sind, muss Eisen in anderer Form zugefuhrt
werden.[3][10]

Eisensupplementierung in der Praxis

Als Alternative zu Transferrin werden haufig anorganische Eisensalze oder Eisen-Chelat-

Komplexe verwendet.[13] Gangige Eisenquellen sind:

Eisen(ll)-sulfat (FeSOa4)[4][7][13]
Eisen(ll)-nitrat (Fe(NOs)3)[1]
Eisen(lll)-citrat (FeCeHs07)[13][14][15]

Eisen(lIl)-Ammoniumcitrat (FAC)[13][16]

Die optimale Eisenkonzentration ist zelllinienspezifisch und muss empirisch ermittelt werden.

Studien an CHO-Zellen haben gezeigt, dass Konzentrationen im Bereich von 10 uM bis 500

UM wirksam sein kdnnen, um die Titer monoklonaler Antikdrper zu erhéhen.[1][17]

Quantitative Daten zur Eisensupplementierung
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Die folgende Tabelle fasst quantitative Daten aus Studien zusammen, die den Effekt der

Eisensupplementierung auf CHO-Zellkulturen untersucht haben.

Eisenquelle

Konzentrationsber
eich

Beobachtete
Effekte auf CHO-
Zellen

Referenz

Eisen(lll)-nitrat

50 - 200 pM

Erhohte mAb-

Produktivitat und
Galaktosylierung; [1]
gesteigerter oxidativer

Stress.

Diverse Eisenquellen

10 - 110 pM

Lineare Korrelation
zwischen
Eisenkonzentration
. . [17]
und maximaler Viable
Cell Density (VCD)

sowie Titer.

Eisen(ll)-sulfat &
Natriumcitrat

0.1 - 0.5 mM (Eisen)

Gesteigerte mAb-
Produktivitat um 30-
40% bei

gleichbleibendem

[13][16]

Zellwachstum.

Eisen(lll)-citrat

500 pM

Erhohtes
Zellwachstum und

o [14]
mAb-Produktion in

proteinfreiem Medium.

Experimentelle Protokolle
Protokoll 1: Bestimmung der optimalen
Eisenkonzentration

Dieses Protokoll beschreibt ein Screening-Experiment zur Ermittlung der optimalen

Konzentration von Eisen(ll)-sulfat fiir eine spezifische CHO-Zelllinie.
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Materialien:

CHO-Zelllinie, die einen monoklonalen Antikdrper produziert

Basales, chemisch definiertes Zellkulturmedium (eisenarm)
Eisen(ll)-sulfat-Heptahydrat (FeSOa-7H20), zellkulturgeeignet[7][8][9][18]
Steriles Wasser fur Injektionszwecke (WFI)

Schittelkolben oder 96-Well-Platten

Inkubator (37 °C, 5-8% CO2)

Zellzahlgerat (z.B. mit Trypanblau-Ausschluss)

Analysegerat fur mAb-Titer (z.B. HPLC, ELISA)

Vorgehensweise:

Stammldsung vorbereiten: Eine 100 mM Stammldsung von Eisen(ll)-sulfat-Heptahydrat in
sterilem WFI-Wasser herstellen. Die Lésung durch einen 0,22 um Filter sterilisieren.

Testkonzentrationen ansetzen: Das basale Zellkulturmedium mit der Eisen-Stammlésung auf
die gewtinschten Endkonzentrationen (z.B. 0, 25, 50, 100, 200, 400 puM) supplementieren.

Zellen aussaen: Zellen in die vorbereiteten Medien in Schuttelkolben oder 96-Well-Platten
mit einer Dichte von 2-3 x 10° Zellen/mL ausséen.[13][19]

Kultivierung: Die Zellen Gber einen Zeitraum von 10-14 Tagen inkubieren. Gegebenenfalls
eine Fed-Batch-Strategie anwenden und Nahrstoffe wie Glukose und Glutamin nach Bedarf
zugeben.[13][15]

Probenahme und Analyse: Regelméalig (z.B. alle 2 Tage) Proben enthehmen, um die Dichte
viabler Zellen (VCD) und die Viabilitat zu bestimmen. Am Ende der Kultivierung den
Uberstand zur Bestimmung des mAb-Titers ernten.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.sigmaaldrich.com/SG/en/product/sigma/f8633
https://www.sigmaaldrich.com/US/en/product/sigma/f8633
https://www.sigmaaldrich.com/TW/zh/substance/ironiisulfateheptahydrate278017782630
https://shop-lolab.de/eisen%28ii%29-sulfat/sal.f8633.1000
https://www.ovid.com/journals/biotp/abstract/10.1002/btpr.513~role-of-iron-and-sodium-citrate-in-animal-protein-free-cho?redirectionsource=fulltextview
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/pharmaceutical-and-biopharmaceutical-manufacturing/monoclonal-antibody-manufacturing/advancing-cell-culture-low-impurity-iron-sources-cellvento-4cho-medium
https://www.ovid.com/journals/biotp/abstract/10.1002/btpr.513~role-of-iron-and-sodium-citrate-in-animal-protein-free-cho?redirectionsource=fulltextview
https://pmc.ncbi.nlm.nih.gov/articles/PMC8807460/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Datenauswertung: VCD, Viabilitat und Titer fur jede Eisenkonzentration grafisch darstellen
und die optimale Konzentration identifizieren, die die hochste Produktivitat bei gleichzeitig
hoher Viabilitat liefert.

Protokoll 2: Untersuchung von oxidativem Stress

Dieses Protokoll dient der Untersuchung, wie sich unterschiedliche Eisenkonzentrationen auf
den oxidativen Stress in den Zellen auswirken.

Materialien:

e Zellkulturen aus Protokoll 1

o Assay-Kit zur Detektion mitochondrialer Hydroxylradikale (z.B. auf Fluoreszenzbasis)
¢ Fluoreszenzmikroskop oder Plattenlesegerat

Vorgehensweise:

o Probenvorbereitung: An bestimmten Tagen der Kultivierung (z.B. Tag 3 und 5) Zellen aus
den verschiedenen Eisen-Bedingungen entnehmen.[1]

o Farbung: Die Zellen gemal den Anweisungen des Assay-Kits mit dem Fluoreszenzfarbstoff
fur Hydroxylradikale inkubieren.

e Messung: Die Fluoreszenzintensitat mittels Mikroskopie oder in einem Plattenlesegerat
quantifizieren.

e Analyse: Die relative Fluoreszenz als Mal} fur die ROS-Produktion mit der
Eisenkonzentration korrelieren. Dies hilft, eine Balance zwischen Produktivitatssteigerung
und Minimierung von oxidativem Stress zu finden.

Visualisierungen
Workflow zur Optimierung der Eisensupplementierung

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.ambic.org/wp-content/uploads/2024/12/pub55-Biotechnology-Progress-2021-Graham-Effect-of-iron-addition-on-mAb-productivity-and-oxidative-stress-in-Chinese.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Applicat?qn

Check Availability & Pricing

Vorbereitung

=
@

Zellkultur

—

Analyse

VCD & Viabilitat Oxidativen Stress mADb-Titer
messen analysieren (optional) bestimmen

Auswertung

cp
~y

Click to download full resolution via product page

Abbildung 1: Workflow zur Optimierung der Eisensupplementierung in Saugetierzellkulturen.
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Abbildung 2: Vereinfachter Signalweg der Eisenaufnahme und der Entstehung von oxidativem
Stress.

Schlussfolgerung und Empfehlungen

Die Supplementierung von Zellkulturmedien mit Eisen, beispielsweise in Form von Eisen(ll)-
sulfat, ist eine effektive Strategie zur Steigerung der Zelldichte und der Produktivitat
rekombinanter Proteine in der Saugetierzellkultur.[1][17] Die optimale Konzentration ist jedoch
ein Kompromiss zwischen der Deckung des zellularen Bedarfs und der Vermeidung von
Toxizitat durch oxidativen Stress.[1]

Es wird empfohlen, fur jede spezifische Zelllinie und jeden Prozess eine Titrationsstudie
durchzufihren, um die optimale Eisenkonzentration zu ermitteln. Die Kombination von Eisen
mit Chelatoren wie Citrat kann die Bioverflgbarkeit verbessern und die Toxizitat verringern.[13]
[16] Als Alternative zu Eisensalzen kann auch rekombinantes Transferrin in Betracht gezogen
werden, um eine physiologischere und kontrolliertere Eisenabgabe in serumfreien und
chemisch definierten Medien zu gewahrleisten.[10][20][21][22] Die Uberwachung von
Produktqualitatsattributen wie Glykosylierung und Aggregation ist bei der Optimierung der
Eisenkonzentration von entscheidender Bedeutung.[1][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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